N-(4-acetylphenyl)-3-[(diethylamino)sulfonyl]-4-methylbenzamide

• IUPAC Name: N-(4-acetylphenyl)-3-(diethylsulfamoyl)-4-methylbenzamide
• InChI: InChI=1S/C20H24N2O4S/c1-5-22(6-2)27(25,26)19-13-17(8-7-14(19)3)20(24)21-18-11-9-16(10-12-18)15(4)23/h7-13H,5-6H2,1-4H3,(H,21,24)
• InChI Key: NBEAUXCQRNIHAR-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=C(C=CC(=C1)C(=O)NC2=CC=C(C=C2)C(=O)C)C
• Molecular Formula: C20H24N2O4S
• Molecular Weight: 388.5 g/mol

Description

N-(4-acetylphenyl)-3-[(diethylamino)sulfonyl]-4-methylbenzamide, also known as ADAM8 inhibitor, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

N-(4-acetylphenyl)-3-[(diethylamino)sulfonyl]-4-methylbenzamide inhibitor works by binding to the active site of this compound protein, thereby blocking its activity. This compound is known to play a role in cell migration, invasion, and proliferation, which are important processes in the development and progression of various diseases.
Biochemical and Physiological Effects
Studies have shown that this compound inhibitor can inhibit the growth and migration of cancer cells in vitro and in vivo. It has also been found to reduce inflammation in animal models of asthma and arthritis. Additionally, this compound inhibitor has been shown to have a neuroprotective effect in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-acetylphenyl)-3-[(diethylamino)sulfonyl]-4-methylbenzamide inhibitor in lab experiments is its specificity towards this compound protein. This allows for more targeted studies and reduces the likelihood of off-target effects. However, one limitation is that this compound inhibitor may not be effective in all types of diseases, as the role of this compound protein may vary depending on the disease.

Future Directions

There are several potential future directions for N-(4-acetylphenyl)-3-[(diethylamino)sulfonyl]-4-methylbenzamide inhibitor research. One direction is to further investigate its therapeutic potential in various diseases, including cancer, inflammation, and neurodegenerative diseases. Another direction is to study its potential use in combination with other drugs to enhance its efficacy. Additionally, research can focus on developing more potent and selective this compound inhibitors with fewer side effects.

Synthesis Methods

N-(4-acetylphenyl)-3-[(diethylamino)sulfonyl]-4-methylbenzamide inhibitor is synthesized by reacting 4-acetylphenyl isocyanate with 3-(diethylamino)sulfonyl-4-methylbenzylamine. The reaction takes place in the presence of a base and an organic solvent. The resulting product is purified using column chromatography to obtain the pure this compound inhibitor.

Scientific Research Applications

N-(4-acetylphenyl)-3-[(diethylamino)sulfonyl]-4-methylbenzamide inhibitor has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and asthma. It has been found to inhibit the activity of a protein called this compound, which is involved in the progression of these diseases.